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Introduction
dmDNA31, chemically known as 4-dimethylaminopiperidino-hydroxybenzoxazino rifamycin, is

a potent, novel antibiotic belonging to the rifamycin class.[1][2][3] It has demonstrated

significant bactericidal activity, particularly against Staphylococcus aureus (S. aureus).[1][2]

This document provides a comprehensive overview of the biological activity of dmDNA31, its

mechanism of action, and its application as the cytotoxic payload in the antibody-antibiotic

conjugate (AAC), DSTA4637S.

Core Mechanism of Action
The primary mode of action of dmDNA31 is the inhibition of bacterial DNA-dependent RNA

polymerase.[1][4] By binding to the β subunit of the RNA polymerase within the DNA/RNA

channel, dmDNA31 sterically occludes the path of the elongating RNA transcript.[4] This

physical blockage prevents the synthesis of RNA beyond a length of two to three nucleotides,

thereby halting the production of essential bacterial proteins and leading to cell death.[4]

dmDNA31 as a Payload in Antibody-Antibiotic
Conjugates (AACs)
The most prominent application of dmDNA31 is as the cytotoxic component of the AAC

DSTA4637S (also known as RG7861). This conjugate is engineered to specifically target and
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eliminate intracellular S. aureus, which are often shielded from conventional antibiotics.[1][3][5]

The AAC consists of a humanized monoclonal antibody that targets β-N-acetylglucosamine (β-

GlcNAc) residues on the wall teichoic acid of S. aureus.[1][4] This antibody is connected to

dmDNA31 via a protease-cleavable valine-citrulline (VC) linker.[1]

Signaling Pathway and Cellular Mechanism of
DSTA4637S
The mechanism of action for the DSTA4637S antibody-antibiotic conjugate is a multi-step

process designed for targeted intracellular delivery of dmDNA31.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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